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Compound of Interest

Compound Name:
3-(Bromomethyl)tetrahydro-2H-

pyran

Cat. No.: B038894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Bromomethyl)tetrahydro-2H-pyran (CAS No: 116131-44-3). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing risk.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-(Bromomethyl)tetrahydro-2H-pyran is classified as a corrosive substance that causes

severe skin burns and eye damage.[1] It is also combustible.[1] Appropriate PPE is mandatory

to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Impermeable gloves are

required. Nitrile or neoprene

gloves are recommended.[1]

Always inspect gloves for

damage before use and

change them immediately if

contaminated.

Eye and Face Protection Safety goggles

Tightly fitting safety goggles

are mandatory.[1] A face shield

should be worn over goggles

when there is a risk of

splashing.

Body Protection
Laboratory coat/Protective

clothing

Impermeable protective

clothing is required to prevent

skin contact.[1] A flame-

resistant lab coat or a 100%

cotton lab coat should be worn

and fully buttoned.

Respiratory Protection Respirator (if necessary)

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1] If engineering controls are

insufficient or in case of

emergency, a self-contained

breathing apparatus must be

available.[1]

2. Handling and Storage

Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidents.

Operational Plan:
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Preparation:

Ensure a chemical fume hood is operational.

Have an eye wash station and safety shower readily accessible.[1]

Put on all required PPE as detailed in Table 1.

Handling:

Conduct all manipulations of the compound within the fume hood.[1]

Avoid direct contact with the substance.[1]

Avoid the formation or spread of mists in the air.[1]

Keep away from sources of ignition.[1]

Storage Plan:

Store in a cool, well-ventilated area.[1]

Keep the container tightly closed.[1]

The substance is light-sensitive and must be stored accordingly.[1]

Must only be kept in its original packaging.[1]

3. Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

Drench the affected skin with running water for

at least 10 minutes.[1] Transfer to a hospital if

burns or symptoms of poisoning occur.[1]

Eye Contact

Immediately bathe the eye with running water

for 15 minutes.[1] Transfer to a hospital for

specialist examination.[1]

Inhalation

Remove the casualty from exposure, ensuring

your own safety. If breathing is difficult or has

stopped, provide artificial respiration or oxygen.

[1][2] Seek immediate medical attention.[1][2]

Ingestion

Wash out the mouth with water. Do not induce

vomiting.[1] Give one cup of water to drink every

10 minutes.[1] Transfer to a hospital as soon as

possible.[1]

Spill Response:

For small spills, absorb the material with an inert absorbent such as sand or dry earth.

Collect the absorbed material into a closable, labeled container for hazardous waste

disposal.[1]

Clean-up should only be performed by qualified personnel familiar with the substance.[1]

4. Disposal Plan

Proper disposal of 3-(Bromomethyl)tetrahydro-2H-pyran and associated waste is essential to

prevent environmental contamination and comply with regulations.

Protocol:

Waste Segregation:
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Solid Waste: Any unused product and contaminated disposable items (e.g., gloves, paper

towels) should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Unused or contaminated solutions should be collected in a separate,

sealed, and labeled hazardous waste container.

Disposal:

Dispose of contents and container as special waste in compliance with local, state, and

federal regulations.[1] Do not discharge into drains or rivers.[1]

5. Chemical Properties

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₁₁BrO

Molecular Weight 179.05 g/mol [3]

Boiling Point 205℃[4]

Flash Point 81℃[4]

Density 1.359 g/cm³[4]
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Caption: Workflow for handling 3-(Bromomethyl)tetrahydro-2H-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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